Cas no 1824298-66-9 (tert-butyl N-(2-amino-5-cyanophenyl)carbamate)

• Product Name: tert-butyl N-(2-amino-5-cyanophenyl)carbamate
• CAS No: 1824298-66-9
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• MDL: MFCD09835459
• CID: 4622284
• PubChem ID: 18545768
• Update Time: 2025-10-07

tert-butyl N-(2-amino-5-cyanophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-5-cyanophenyl)carbamate
• Z2681277210
• (2-Amino-5-cyano-phenyl)-carbamic acid tert-butyl ester

• MDL： MFCD09835459
• Inchi： 1S/C12H15N3O2/c1-12(2,3)17-11(16)15-10-6-8(7-13)4-5-9(10)14/h4-6H,14H2,1-3H3,(H,15,16)
• InChI Key： XHPKRHHURHVQFW-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C#N)C=CC=1N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 326
• XLogP3: 1.5
• Topological Polar Surface Area: 88.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(2-amino-5-cyanophenyl)carbamate

tert-butyl N-(2-amino-5-cyanophenyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(2-amino-5-cyanophenyl)carbamate (CAS No: 1824298-66-9) is a significant molecule in the field of organic chemistry, particularly within the realms of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a tert-butyl group with a substituted phenyl ring containing both amino and cyano functionalities. The tert-butyl group serves as a bulky substituent, which can influence the molecule's physical properties, such as solubility and stability. The phenyl ring with amino and cyano groups introduces additional complexity, making this compound a versatile building block for various chemical reactions.

Recent studies have highlighted the potential of tert-butyl N-(2-amino-5-cyanophenyl)carbamate in drug discovery. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition or receptor modulation. For instance, the cyano group on the phenyl ring can act as an electron-withdrawing substituent, enhancing the molecule's ability to participate in hydrogen bonding or π-interactions with biological targets. Similarly, the amino group can serve as a site for further functionalization, enabling the creation of more complex molecular architectures.

In terms of synthesis, tert-butyl N-(2-amino-5-cyanophenyl)carbamate is typically prepared through a multi-step process involving nucleophilic substitution or coupling reactions. The starting materials often include aromatic amines and cyanide-containing precursors, which are subjected to reaction conditions that facilitate the formation of the desired product. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The application of tert-butyl N-(2-amino-5-cyanophenyl)carbamate extends beyond pharmaceuticals into agrochemicals. Its ability to act as a precursor for herbicides or insecticides has been explored in several studies. For example, researchers have investigated its role in synthesizing compounds that inhibit key enzymes in plant metabolism or disrupt insect nervous systems. The tert-butyl group contributes to the molecule's lipophilicity, which is crucial for its absorption and bioavailability in agricultural settings.

From an environmental perspective, understanding the degradation pathways of tert-butyl N-(2-amino-5-cyanophenyl)carbamate is essential for assessing its ecological impact. Recent research has focused on identifying microorganisms capable of metabolizing this compound under various environmental conditions. Findings suggest that aerobic degradation is more efficient than anaerobic processes, with certain bacterial strains demonstrating remarkable ability to break down the molecule into non-toxic byproducts.

In conclusion, tert-butyl N-(2-amino-5-cyanophenyl)carbamate (CAS No: 1824298-66-9) stands out as a versatile and valuable compound in modern chemistry. Its unique structure and functional groups make it an ideal candidate for diverse applications across multiple industries. As research continues to uncover new synthetic routes and biological activities associated with this compound, its significance in both academic and industrial settings is expected to grow further.